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Compound of Interest

Compound Name: Streptonigrin

Cat. No.: B015502 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the solubilization and use of

Streptonigrin in in vitro cell culture assays. Streptonigrin is a potent antitumor antibiotic

isolated from Streptomyces flocculus with a complex mechanism of action, making it a valuable

tool for cancer research and drug development.[1][2] Proper handling and dissolution are

critical for obtaining reproducible and accurate experimental results.

Product Information
Property Value

CAS Number 3930-19-6[1][3][4]

Molecular Formula C₂₅H₂₂N₄O₈[1][3][5]

Molecular Weight 506.47 g/mol [3][4]

Appearance Black solid[4]

Storage Store solid at -20°C for ≥4 years of stability.[1]
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Streptonigrin is a hydrophobic compound with poor water solubility.[5][6][7] The solvent of

choice for preparing stock solutions for cell culture applications is Dimethyl Sulfoxide (DMSO).

Solvent Solubility Reference

DMSO Soluble [3][4][6]

DMF Soluble [6]

Methanol Moderately Soluble [6]

Ethanol Moderately Soluble [6]

Chloroform:Methanol (1:1) Approx. 2 mg/mL [1]

Water Poorly Soluble [6]

Experimental Protocols
Preparation of Streptonigrin Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Streptonigrin in DMSO.

Materials:

Streptonigrin powder (MW: 506.47 g/mol )

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weighing: Carefully weigh out 5.06 mg of Streptonigrin powder. Due to its potency and

potential hazards, handle with appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, in a chemical fume hood.
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Dissolution: Add 1 mL of sterile DMSO to the vial containing the Streptonigrin powder.

Vortexing: Vortex the solution thoroughly until the Streptonigrin is completely dissolved. The

solution should be clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for long-term storage (months) or at 4°C

for short-term use (days to weeks).[3] Protect from light.

Preparation of Working Solution for Cell Culture
This protocol describes the dilution of the 10 mM stock solution to a final working concentration

in cell culture medium.

Materials:

10 mM Streptonigrin stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Streptonigrin stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell

culture medium to achieve the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below

0.5% and ideally at 0.1-0.2%.

Example Dilution for a 10 µM final concentration in 10 mL of medium:

Add 10 µL of the 10 mM stock solution to 990 µL of pre-warmed medium to make a 100

µM intermediate solution.
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Add 1 mL of the 100 µM intermediate solution to 9 mL of pre-warmed medium to achieve a

final concentration of 10 µM. The final DMSO concentration will be 0.1%.

Application to Cells: Immediately add the final working solution to your cell cultures. Ensure

even distribution by gently swirling the plate or flask.

Mechanism of Action
Streptonigrin exerts its cytotoxic effects through multiple mechanisms. A primary mode of

action involves its ability to chelate iron and generate reactive oxygen species (ROS), which

leads to DNA damage.[8][9][10] Streptonigrin can also inhibit topoisomerase II, an enzyme

crucial for DNA replication and repair.[1][11] Furthermore, it has been shown to interfere with

the β-catenin/Tcf signaling pathway by suppressing the phosphorylation of GSK-3β.[5]
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Caption: Streptonigrin's multifaceted mechanism of action.

Experimental Workflow
The following diagram illustrates the workflow for preparing Streptonigrin for in vitro cell

culture assays.
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Caption: Workflow for Streptonigrin solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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